Cas no 735342-49-1 (N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide)

N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide is a specialized organic compound featuring a cyano-substituted dimethylpropyl group and a morpholine-acetamide moiety. Its unique structure imparts potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The morpholine ring enhances solubility and bioavailability, while the cyano group offers reactivity for further derivatization. This compound’s well-defined stereochemistry and purity make it suitable for precision chemical processes. Its stability under standard conditions ensures reliable handling and storage. Researchers value it for its versatility in constructing complex molecular frameworks, particularly in drug discovery and development.
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide structure
735342-49-1 structure
Product Name:N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide
CAS No:735342-49-1
MF:C12H21N3O2
MW:239.314042806625
CID:5680796
PubChem ID:4590181
Update Time:2025-06-08

N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide
    • HMS1757M07
    • DTXSID501216861
    • 735342-49-1
    • N-(2-Cyano-3-methylbutan-2-yl)-2-morpholinoacetamide
    • N-(1-Cyano-1,2-dimethylpropyl)-4-morpholineacetamide
    • starbld0005456
    • AKOS034413439
    • EN300-26683217
    • Z50118511
    • Inchi: 1S/C12H21N3O2/c1-10(2)12(3,9-13)14-11(16)8-15-4-6-17-7-5-15/h10H,4-8H2,1-3H3,(H,14,16)
    • InChI Key: MPGUMWPBEUXVBU-UHFFFAOYSA-N
    • SMILES: O1CCN(CC(NC(C#N)(C)C(C)C)=O)CC1

Computed Properties

  • Exact Mass: 239.16337692g/mol
  • Monoisotopic Mass: 239.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 65.4Ų

N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26683217-0.1g
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide
735342-49-1 95.0%
0.1g
$427.0 2025-03-20
Enamine
EN300-26683217-0.25g
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide
735342-49-1 95.0%
0.25g
$447.0 2025-03-20
Enamine
EN300-26683217-0.5g
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide
735342-49-1 95.0%
0.5g
$465.0 2025-03-20
Enamine
EN300-26683217-1g
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide
735342-49-1 90%
1g
$485.0 2023-09-12
Enamine
EN300-26683217-2.5g
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide
735342-49-1 95.0%
2.5g
$949.0 2025-03-20
Enamine
EN300-26683217-5g
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide
735342-49-1 90%
5g
$1406.0 2023-09-12
Enamine
EN300-26683217-10g
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide
735342-49-1 90%
10g
$2085.0 2023-09-12
Enamine
EN300-26683217-0.05g
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide
735342-49-1 95.0%
0.05g
$407.0 2025-03-20
Enamine
EN300-26683217-1.0g
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide
735342-49-1 95.0%
1.0g
$485.0 2025-03-20
Enamine
EN300-26683217-10.0g
N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide
735342-49-1 95.0%
10.0g
$2085.0 2025-03-20

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide

Research Brief on N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide (CAS: 735342-49-1)

N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide (CAS: 735342-49-1) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a cyano group and a morpholine moiety, has been investigated for its potential applications in drug discovery and development. Recent studies have explored its pharmacological properties, mechanism of action, and therapeutic potential, making it a subject of significant interest among researchers.

The primary focus of recent research on N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide has been its role as a modulator of specific biological targets. Preliminary findings suggest that this compound exhibits selective binding affinity towards certain enzymes and receptors, which could be leveraged for the development of novel therapeutics. For instance, studies have indicated its potential as an inhibitor of protein kinases, a class of enzymes implicated in various diseases, including cancer and inflammatory disorders. The morpholine moiety in the compound is believed to contribute to its binding efficiency and pharmacokinetic properties.

In addition to its kinase inhibitory activity, N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide has also been evaluated for its effects on cellular signaling pathways. Recent in vitro and in vivo studies have demonstrated its ability to modulate key signaling cascades, such as the PI3K/AKT and MAPK pathways, which are critical for cell proliferation and survival. These findings underscore the compound's potential as a lead candidate for the development of targeted therapies, particularly in oncology.

Another area of interest is the compound's pharmacokinetic profile. Researchers have conducted extensive studies to assess its absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide exhibits favorable bioavailability and metabolic stability, which are essential attributes for a drug candidate. Furthermore, its synthetic accessibility and scalability have been highlighted as advantages for further development.

Despite these promising findings, challenges remain in the development of N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide as a therapeutic agent. Issues such as off-target effects, toxicity, and formulation optimization need to be addressed in future studies. Ongoing research is focused on refining the compound's structure to enhance its selectivity and efficacy while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-(morpholin-4-yl)acetamide (CAS: 735342-49-1) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its pharmacological properties, make it a valuable subject of ongoing research. As studies continue to elucidate its mechanism of action and therapeutic potential, this compound may pave the way for the development of novel treatments for a range of diseases. Future research should focus on addressing the current limitations and advancing the compound through preclinical and clinical development.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.